Cas no 689265-26-7 (N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide)

• Product Name: N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide
• CAS No: 689265-26-7
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 6207470
• PubChem ID: 4426020
• Update Time: 2025-06-08

N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide
• 689265-26-7
• N-(4-{[2-(1H-indol-1-yl)ethyl]sulfamoyl}phenyl)acetamide
• AKOS024587626
• IDI1_009282
• F0613-0200
• HMS1420A07
• N-[4-(2-indol-1-ylethylsulfamoyl)phenyl]acetamide
• IFLab1_002823
• N-(4-(N-(2-(1H-indol-1-yl)ethyl)sulfamoyl)phenyl)acetamide

• Inchi： 1S/C18H19N3O3S/c1-14(22)20-16-6-8-17(9-7-16)25(23,24)19-11-13-21-12-10-15-4-2-3-5-18(15)21/h2-10,12,19H,11,13H2,1H3,(H,20,22)
• InChI Key： DGJKTLYNMPZNOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCCN1C=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide

Introduction to N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide and Its Significance in Modern Chemical Biology

N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide, a compound with the CAS number 689265-26-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups, including a sulfamoyl moiety and an indole ring, which are known for their diverse biological activities.

The< strong>N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide molecule exhibits a unique combination of structural features that make it a promising candidate for further investigation. The presence of the indole ring, a well-documented pharmacophore in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the sulfamoyl group contributes to the compound's solubility and reactivity, enhancing its suitability for various biochemical assays.

Recent research has highlighted the importance of sulfamoylated compounds in the development of novel therapeutics. Sulfamoyl groups are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and receptor binding. In particular, the< strong>2-(1H-indol-1-yl)ethylsulfamoyl moiety in N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide has been implicated in interactions with proteins involved in inflammation and immune response. This has prompted investigations into its potential as an anti-inflammatory agent.

The< strong>phenyl component of the molecule further contributes to its pharmacological profile. Phenyl derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-cancer properties. The specific arrangement of atoms in N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide may enhance its binding affinity to target proteins, making it a valuable tool for studying protein-ligand interactions.

In the context of drug discovery, N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide serves as a versatile scaffold for derivative synthesis. Researchers can modify various parts of the molecule to optimize its pharmacokinetic properties and therapeutic efficacy. For instance, alterations to the< strong>indole ring or the sulfamoyl group could lead to compounds with enhanced solubility or improved bioavailability.

The< strong>CAS number 689265-26-7 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized classification system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The availability of this information underpins the compound's role in collaborative research initiatives and clinical trials.

Current advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide. Molecular docking simulations and virtual screening techniques allow researchers to predict binding affinities and identify promising leads without extensive experimental testing. These methods have been instrumental in accelerating the drug discovery process and reducing costs associated with traditional high-throughput screening.

The< strong>sulfamoyl group within N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide is particularly noteworthy for its role in modulating biological pathways. Sulfonamides are a class of compounds known for their broad therapeutic applications, including antibacterial, antiviral, and anti-inflammatory effects. The incorporation of this group into drug molecules often enhances their interaction with biological targets, leading to improved therapeutic outcomes.

The< strong>indole moiety is another critical feature that contributes to the compound's potential biological activity. Indole derivatives have been extensively studied for their roles in various physiological processes, including neurotransmitter signaling and immune modulation. The presence of an indole ring in N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide suggests that it may interact with receptors or enzymes involved in these processes.

In summary, N-(4-{2-(1H-indol-1-yl)ethylsulfamoyl}phenyl)acetamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure, characterized by functional groups such as sulfamoyl and indole moieties, positions it as a promising candidate for further investigation. The compound's potential applications in drug discovery are supported by recent research findings and modern computational techniques that facilitate efficient screening and optimization.